Cas no 1196475-28-1 (4-(Tetrahydro-pyran-2-yloxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde)

4-(Tetrahydro-pyran-2-yloxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde structure
1196475-28-1 structure
Product Name:4-(Tetrahydro-pyran-2-yloxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde
CAS No:1196475-28-1
MF:C18H25BO5
MW:332.199105978012
CID:2114134
Update Time:2023-08-04

4-(Tetrahydro-pyran-2-yloxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-[(tetrahydro-2H-pyran-2-yl)oxy]-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzaldehyde
    • XEVZXOVHIJHNDD-UHFFFAOYSA-N
    • 4-(tetrahydro-pyran-2-yloxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde
    • 4-(Tetrahydro-pyran-2-yloxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde
    • Inchi: 1S/C18H25BO5/c1-17(2)18(3,4)24-19(23-17)15-11-14(9-8-13(15)12-20)22-16-7-5-6-10-21-16/h8-9,11-12,16H,5-7,10H2,1-4H3
    • InChI Key: XEVZXOVHIJHNDD-UHFFFAOYSA-N
    • SMILES: O1B(C2C(C=O)=CC=C(C=2)OC2CCCCO2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 437
  • Topological Polar Surface Area: 54
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